Cas no 139726-90-2 (1-[(piperidin-4-yl)methyl]pyrrolidin-2-one)

• Product Name: 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one
• CAS No: 139726-90-2
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD20731152
• CID: 891795
• PubChem ID: 4712455
• Update Time: 2026-04-29

1-[(piperidin-4-yl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-4-ylmethyl)pyrrolidin-2-one
• 1-(piperidin-4-ylmethyl)pyrrolidin-2-one(SALTDATA: FREE)
• 4-(2-oxo-pyrrolidin-1-ylmethyl)-piperidine
• CHEMBRDG-BB 4011184
• ALINDA 13511
• UKRORGSYN-BB BBV-089539
• 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one

• MDL： MFCD20731152
• Inchi： InChI=1S/C10H18N2O/c13-10-2-1-7-12(10)8-9-3-5-11-6-4-9/h9,11H,1-8H2
• InChI Key： NDYUYNKSORUJAS-UHFFFAOYSA-N
• SMILES： C1CC(=O)N(C1)CC2CCNCC2

Computed Properties

• Exact Mass: 182.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 32.34000
• LogP: 0.87510

1-[(piperidin-4-yl)methyl]pyrrolidin-2-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one

1-[(Piperidin-4-yl)methyl]pyrrolidin-2-one (CAS 139726-90-2): A Versatile Chemical Building Block for Pharmaceutical Research

In the realm of pharmaceutical chemistry, 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one (CAS 139726-90-2) has emerged as a crucial intermediate compound with significant potential in drug discovery and development. This heterocyclic organic molecule combines structural features of both piperidine and pyrrolidinone moieties, making it particularly valuable for medicinal chemistry applications.

The compound's unique structure, featuring a piperidin-4-ylmethyl group attached to the 2-pyrrolidinone ring, offers multiple sites for chemical modification. This characteristic has made 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one a popular choice among researchers developing novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Recent trends in pharmaceutical research have shown increased interest in piperidine-containing compounds due to their diverse biological activities. The 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one scaffold has been particularly valuable in the development of potential treatments for neurological conditions, with several research groups investigating its derivatives as modulators of neurotransmitter systems.

From a synthetic chemistry perspective, CAS 139726-90-2 serves as an excellent building block for creating more complex molecular architectures. The pyrrolidin-2-one portion provides a rigid framework, while the piperidin-4-ylmethyl substituent offers spatial flexibility, allowing for optimal interaction with biological targets. This balance between rigidity and flexibility is highly sought after in modern drug design paradigms.

The pharmaceutical industry's growing focus on small molecule therapeutics has further highlighted the importance of compounds like 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one. Its molecular weight (approximately 182.25 g/mol) falls within the desirable range for drug-like properties, making it an attractive starting point for medicinal chemistry programs.

Researchers frequently search for information about piperidine derivatives in drug discovery and pyrrolidinone applications in pharmaceuticals, reflecting the compound's relevance to current scientific inquiries. The 139726-90-2 CAS number has seen increased attention in patent literature and scientific publications, particularly in relation to novel synthetic methodologies and biological evaluations.

In analytical chemistry, 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one typically appears as a white to off-white crystalline powder with good solubility in common organic solvents. This property profile makes it convenient for various chemical transformations and formulation studies. The compound's stability under standard laboratory conditions has contributed to its widespread use in research settings.

The growing demand for CNS-active compounds has positioned piperidin-4-ylmethyl pyrrolidinone derivatives as important research targets. Several studies have explored the compound's potential as a precursor for molecules interacting with dopamine, serotonin, and other neurotransmitter systems, addressing frequently searched topics like "new approaches to neurological disorders" and "innovative CNS drug candidates".

From a commercial perspective, suppliers of CAS 139726-90-2 have noted increasing interest from both academic and industrial research groups. The compound's versatility as a synthetic intermediate continues to drive demand, particularly among organizations focused on neuropharmaceutical development and medicinal chemistry innovation.

Quality control aspects of 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one production have become increasingly important, with researchers seeking materials of high purity (>98%) for their studies. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring reproducibility in research applications.

The future outlook for 139726-90-2 applications appears promising, particularly in light of recent advances in fragment-based drug discovery. The compound's balanced physicochemical properties and synthetic accessibility position it well for continued use in pharmaceutical research, addressing current scientific challenges in targeted therapy development.

Environmental and safety considerations for 1-[(piperidin-4-yl)methyl]pyrrolidin-2-one follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, in line with good laboratory practices for organic synthetic intermediates.

As the pharmaceutical industry continues to explore novel heterocyclic compounds, the scientific community's interest in piperidine-pyrrolidinone hybrids like CAS 139726-90-2 is expected to grow. The compound's demonstrated utility in medicinal chemistry and its potential for creating diverse bioactive molecules ensure its ongoing relevance in drug discovery efforts.